4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide

• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide
• InChI: InChI=1S/C17H16N4O3S/c22-15-11-5-1-2-6-12(11)20-14(21-15)17(24)19-9-4-8-18-16(23)13-7-3-10-25-13/h1-3,5-7,10H,4,8-9H2,(H,18,23)(H,19,24)(H,20,21,22)
• InChI Key: PRAFSMSDQWCMCB-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)N=C(N2)C(=O)NCCCNC(=O)C3=CC=CS3

Description

4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a quinazoline derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide is not fully understood. However, studies have suggested that it exerts its effects by inhibiting various signaling pathways involved in cell growth, survival, and proliferation. It has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell survival and proliferation, and the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide have been studied in various in vitro and in vivo models. In cancer cells, it has been shown to induce apoptosis, inhibit angiogenesis, and inhibit cell growth and proliferation. In neuronal cells, it has been shown to possess anti-inflammatory and antioxidant properties, which may protect against neurodegenerative diseases. In animal models, it has been shown to inhibit tumor growth and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide in lab experiments is its potential as a lead compound for the development of new drugs with improved efficacy and fewer side effects. However, its limitations include its relatively low solubility in water, which may limit its use in certain experiments, and its potential toxicity, which may require careful handling and monitoring.

Future Directions

There are several future directions for the study of 4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide. One direction is the development of new drugs based on this compound for the treatment of cancer, neurodegenerative diseases, and other conditions. Another direction is the investigation of its potential as a diagnostic tool for the detection of cancer and other diseases. Additionally, further studies are needed to elucidate its mechanism of action and to identify potential side effects and toxicity in humans.

Synthesis Methods

The synthesis of 4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide has been reported in various studies. One of the most common methods involves the reaction of 2-aminobenzamide with 3-(thiophene-2-carbonyl)propionic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in a suitable solvent. The resulting product is then treated with oxalyl chloride to form the corresponding acyl chloride, which is then reacted with the appropriate amine to afford the desired product.

Scientific Research Applications

4-oxo-N-[3-(thiophene-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, it has been investigated for its potential as a neuroprotective agent and has been shown to possess anti-inflammatory and antioxidant properties. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and fewer side effects.